Cas no 2381192-93-2 (tert-butyl 4-{(3R)-3-hydroxypyrrolidin-1-ylmethyl}piperidine-1-carboxylate)

• Product Name: tert-butyl 4-{(3R)-3-hydroxypyrrolidin-1-ylmethyl}piperidine-1-carboxylate
• CAS No: 2381192-93-2
• MF: C₁₅H₂₈N₂O₃
• MW: 284.394424438477
• CID: 6577575
• PubChem ID: 155973210
• Update Time: 2025-05-19

tert-butyl 4-{(3R)-3-hydroxypyrrolidin-1-ylmethyl}piperidine-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• tert-butyl 4-{(3R)-3-hydroxypyrrolidin-1-ylmethyl}piperidine-1-carboxylate
• 1-Piperidinecarboxylic acid, 4-[[(3R)-3-hydroxy-1-pyrrolidinyl]methyl]-, 1,1-dimethylethyl ester

• Inchi： 1S/C15H28N2O3/c1-15(2,3)20-14(19)17-8-4-12(5-9-17)10-16-7-6-13(18)11-16/h12-13,18H,4-11H2,1-3H3/t13-/m1/s1
• InChI Key： WEKXSAHMQLCENN-CYBMUJFWSA-N
• SMILES： N1(C(OC(C)(C)C)=O)CCC(CN2CC[C@@H](O)C2)CC1

Experimental Properties

• Density: 1.114±0.06 g/cm3(Predicted)
• Boiling Point: 399.2±22.0 °C(Predicted)
• pka: 14.83±0.20(Predicted)

Additional information on tert-butyl 4-{(3R)-3-hydroxypyrrolidin-1-ylmethyl}piperidine-1-carboxylate

Comprehensive Guide to tert-butyl 4-{(3R)-3-hydroxypyrrolidin-1-ylmethyl}piperidine-1-carboxylate (CAS No. 2381192-93-2)

tert-butyl 4-{(3R)-3-hydroxypyrrolidin-1-ylmethyl}piperidine-1-carboxylate (CAS No. 2381192-93-2) is a specialized organic compound widely utilized in pharmaceutical research and fine chemical synthesis. This compound belongs to the class of piperidine derivatives, which are known for their versatility in drug discovery and medicinal chemistry. The presence of both hydroxypyrrolidine and tert-butyl carbamate functional groups makes it a valuable intermediate for designing bioactive molecules.

The molecular structure of tert-butyl 4-{(3R)-3-hydroxypyrrolidin-1-ylmethyl}piperidine-1-carboxylate features a chiral center at the 3-position of the pyrrolidine ring, which is crucial for its stereoselective applications. Researchers often seek this compound for its potential in developing central nervous system (CNS) drugs, as piperidine and pyrrolidine moieties are common in neuroactive compounds. Its high purity and well-defined stereochemistry make it a preferred choice for academic and industrial labs.

One of the key advantages of tert-butyl 4-{(3R)-3-hydroxypyrrolidin-1-ylmethyl}piperidine-1-carboxylate is its compatibility with modern synthetic techniques such as parallel synthesis and combinatorial chemistry. These methods are frequently discussed in AI-driven drug discovery platforms, where researchers optimize molecular scaffolds for enhanced efficacy. The compound’s stability under various reaction conditions further enhances its utility in multi-step syntheses.

In recent years, the demand for chiral building blocks like tert-butyl 4-{(3R)-3-hydroxypyrrolidin-1-ylmethyl}piperidine-1-carboxylate has surged due to advancements in asymmetric catalysis and green chemistry. Environmental concerns have driven the pharmaceutical industry to adopt sustainable practices, and this compound aligns with those goals due to its efficient synthesis pathways. Its role in peptide mimetics and enzyme inhibitors is another area of growing interest.

From a commercial perspective, tert-butyl 4-{(3R)-3-hydroxypyrrolidin-1-ylmethyl}piperidine-1-carboxylate is available through specialized chemical suppliers who emphasize GMP compliance and batch-to-batch consistency. These factors are critical for regulatory submissions in drug development. The compound’s CAS No. 2381192-93-2 serves as a unique identifier for procurement and safety documentation.

Researchers frequently inquire about the solubility, storage conditions, and handling precautions for this compound. Proper storage in a cool, dry environment under inert atmosphere is recommended to maintain its integrity. Analytical techniques such as HPLC and NMR are commonly employed to verify its purity and stereochemical configuration.

The future applications of tert-butyl 4-{(3R)-3-hydroxypyrrolidin-1-ylmethyl}piperidine-1-carboxylate may expand into bioconjugation and prodrug design, leveraging its reactive sites for targeted drug delivery. As the pharmaceutical industry continues to explore personalized medicine, the demand for structurally diverse intermediates like this compound is expected to rise.

In summary, tert-butyl 4-{(3R)-3-hydroxypyrrolidin-1-ylmethyl}piperidine-1-carboxylate (CAS No. 2381192-93-2) is a pivotal compound in modern synthetic and medicinal chemistry. Its unique structural features, combined with its relevance to cutting-edge research, ensure its continued importance in scientific advancements.